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Compound of Interest

Compound Name: BABASSUAMIDE DEA

Cat. No.: B1168881 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the performance characteristics of two commonly

used surfactants: Babassuamide Diethanolamide (DEA) and Cocamidopropyl Betaine (CAPB).

This document is intended for researchers, scientists, and professionals in drug development

and formulation who require an objective analysis of these ingredients, supported by available

data and standardized experimental protocols.

Introduction
Babassuamide DEA, derived from babassu oil, is a nonionic surfactant. Cocamidopropyl

Betaine, derived from coconut oil, is an amphoteric surfactant.[1][2] Both are widely used in

personal care and cosmetic products for their surfactant, foaming, and viscosity-modifying

properties.[3][4] This guide aims to provide a comparative overview of their performance based

on key industry parameters.

Physicochemical Properties
A fundamental understanding of the physicochemical properties of these surfactants is crucial

for predicting their behavior in formulations.
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Property Babassuamide DEA Cocamidopropyl Betaine

INCI Name Babassuamide DEA Cocamidopropyl Betaine

CAS Number 124046-24-8[5] 61789-40-0

Type Nonionic Amphoteric

Origin Derived from Babassu Oil[3] Derived from Coconut Oil

Appearance
Not specified in available

literature
Pale yellow viscous liquid

pH (as supplied)
Not specified in available

literature
4.5 - 5.5

Critical Micelle Concentration

(CMC)

Data not available in searched

literature. As a nonionic

surfactant, it is expected to

have a low CMC.

~1.3 g/L

Surface Tension at CMC
Data not available in searched

literature.
~35 mN/m

Note: Quantitative data for Babassuamide DEA is not readily available in the public domain.

The information provided is based on its classification as a fatty acid alkanolamide.

Performance Comparison
This section details the performance of each surfactant across several key metrics. Due to a

lack of specific experimental data for Babassuamide DEA, a direct quantitative comparison is

challenging. The information for Babassuamide DEA is largely qualitative, while more

quantitative data is available for Cocamidopropyl Betaine.

Foaming Properties
Both surfactants are recognized for their foam-boosting capabilities.
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Performance Metric Babassuamide DEA Cocamidopropyl Betaine

Foam Boosting
Functions as a foam boosting

agent.[3]

Excellent foam booster, often

used to enhance the foam of

primary surfactants.

Foam Stability Acts as a foam stabilizer.[3]
Contributes to a stable and

rich lather.

Experimental Data

Specific foam height and

stability data not found in the

searched literature.

In a formulation study of a

transparent soap, the addition

of 10% Cocamide DEA

resulted in a foam stability of

69.38%.[6]

Viscosity Modification
The ability to increase the viscosity of a formulation is a key function of both surfactants.

Performance Metric Babassuamide DEA Cocamidopropyl Betaine

Viscosity Building
Functions as a viscosity

controlling agent.[3]

Effective viscosity builder,

particularly in combination with

anionic surfactants.

Experimental Data

Quantitative viscosity building

data is not available in the

searched literature.

The viscosity of formulations

containing Cocamidopropyl

Betaine can be significantly

increased by the addition of

sodium chloride. The viscosity

follows a "salt curve," where it

increases to a maximum

before decreasing with further

salt addition.

Mildness and Irritation Potential
Mildness is a critical factor in the formulation of personal care products.
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Performance Metric Babassuamide DEA Cocamidopropyl Betaine

Skin Irritation
Considered to have low skin

irritation potential.[7]

Generally considered a mild

surfactant, though impurities

from the manufacturing

process can sometimes lead to

sensitization.

Eye Irritation
Considered to have low eye

irritation potential.[7]

Can cause mild to moderate

eye irritation.

Supporting Data

Safety assessments by the

Cosmetic Ingredient Review

(CIR) have determined it to be

safe for use in cosmetics with

some qualifications.[7]

The CIR Expert Panel has

concluded that Cocamide DEA

(a related compound) is safe

as used in rinse-off products

and at concentrations ≤10% in

leave-on products.[8]

Cocamidopropyl Betaine is

also considered safe for use in

cosmetics.

Experimental Protocols
To conduct a direct comparative study, the following standardized experimental protocols are

recommended.

Foam Stability Assessment (Ross-Miles Method)
This method is a standard for evaluating the foaming properties of surfactants.

Preparation of Surfactant Solutions: Prepare solutions of Babassuamide DEA and

Cocamidopropyl Betaine at desired concentrations in deionized water.

Apparatus Setup: A jacketed glass tube with a specified height and diameter is used. A

reservoir for the surfactant solution is positioned above the tube.

Foam Generation: A specific volume of the surfactant solution is allowed to fall from the

reservoir into the main tube, creating foam.
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Measurement: The initial foam height is measured immediately after the solution has been

added. The foam height is then measured again after a set period (e.g., 5 minutes) to

determine foam stability.
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Preparation

Experiment

Analysis

Prepare Surfactant Solutions
(Babassuamide DEA & CAPB)

Set up Ross-Miles Apparatus

Generate Foam by Pouring Solution

Measure Initial Foam Height (t=0)

Wait for a Set Time (e.g., 5 min)

Measure Final Foam Height

Calculate Foam Stability
(% remaining foam)
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Preparation

Measurement

Analysis

Prepare Surfactant Solutions
(Varying Concentrations +/- Salt)

Calibrate Rotational Viscometer

Set Spindle, Speed, and Temperature

Measure Viscosity of Each Sample

Plot Viscosity vs. Concentration
(or Salt Concentration)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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